methyl 5-((8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]methyl]furan-2-carboxylate
• InChI: InChI=1S/C19H18N4O6/c1-27-13-5-3-12(4-6-13)21-9-10-22-16(24)17(25)23(20-19(21)22)11-14-7-8-15(29-14)18(26)28-2/h3-8H,9-11H2,1-2H3
• InChI Key: PLYFCNPEUFQTIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC4=CC=C(O4)C(=O)OC
• Molecular Formula: C19H18N4O6
• Molecular Weight: 398.4 g/mol

Description

Methyl 5-((8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C19H18N4O6 and its molecular weight is 398.375. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound is related to a class of chemicals that have been synthesized and studied for their unique chemical properties and potential applications. For instance, novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized, demonstrating significant anti-inflammatory and analgesic activities by acting as cyclooxygenase inhibitors (A. Abu‐Hashem et al., 2020). Similarly, the synthesis of 1,2,4-triazole derivatives and their antimicrobial activities suggest the versatility of such compounds in developing new therapeutic agents (H. Bektaş et al., 2007).

Pharmacological Applications

Compounds related to the one mentioned have been explored for various pharmacological applications. For example, novel dicationic imidazo[1,2-a]pyridines showed promising antiprotozoal activity, indicating their potential in treating protozoan infections (M. Ismail et al., 2004). Additionally, the development of carbon-11-labeled pyrrolo[2,1-f][1,2,4]triazine derivatives as PET tracers for imaging p38α mitogen-activated protein kinase highlights their importance in diagnostic medicine and drug development (Min Wang et al., 2014).

Bioactive Compounds and Cytotoxicity

Research has also delved into the cytotoxic properties of related compounds, with some demonstrating potent anti-leukemic activity, suggesting their utility in cancer chemotherapy (N. R. T. Gowda et al., 2009). This is further supported by studies on pyrazolo[1,5-a]pyrimidine derivatives, which have shown cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells, indicating their potential as anticancer agents (Ashraf S. Hassan et al., 2014).